Cas no 332-04-7 (1-chloro-4-[(4-fluorophenyl)methoxy]benzene)

• Product Name: 1-chloro-4-[(4-fluorophenyl)methoxy]benzene
• CAS No: 332-04-7
• MF: C₁₃H₁₀ClFO
• MW: 236.669306278229
• CID: 1455788
• PubChem ID: 2090063
• Update Time: 2025-04-20

1-chloro-4-[(4-fluorophenyl)methoxy]benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-[(4-fluorophenyl)methoxy]benzene
• CTK7C0557
• (4-chloro-phenyl)-(4-fluoro-benzyl)-ether
• AC1M179V
• KB-187043
• (4-Chlor-phenyl)-(4-fluor-benzyl)-aether
• 4-Fluor-α-(4-chlor-phenoxy)-toluol
• 4-(4-Fluorobenzyloxy)chlorobenzene
• CS-0268295
• C13H10ClFO
• 332-04-7
• AKOS001043728
• 1-Chloro-4-((4-fluorobenzyl)oxy)benzene
• DTXSID00366496
• NCGC00340440-01
• AB01107564-03
• Z26341830
• 1-chloro-4-(4-fluorobenzyloxy)benzene

• MDL： MFCD05105278
• Inchi： 1S/C13H10ClFO/c14-11-3-7-13(8-4-11)16-9-10-1-5-12(15)6-2-10/h1-8H,9H2
• InChI Key： ODHILXHPVCJKJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 236.04000
• Monoisotopic Mass: 236.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Melting Point: 56-58°C
• PSA: 9.23000
• LogP: 4.05810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers